1-(5-chloro-2-methyl-4-nitrophenyl)-1H-tetrazole
Overview
Description
Scientific Research Applications
Corrosion Inhibition
1-(4-Nitrophenyl)-5-amino-1H-tetrazole has been synthesized and studied for its ability to inhibit corrosion of stainless steel in acidic environments. This compound shows excellent inhibition efficiencies against corrosion, suggesting a similar potential for 1-(5-chloro-2-methyl-4-nitrophenyl)-1H-tetrazole due to its structural similarities. The inhibitor's adsorption onto the metal surface follows the Langmuir adsorption model, indicating a strong interaction between the compound and the metal surface (Ehsani et al., 2014).
Chemical Synthesis and Structural Analysis
Various phenyl tetrazoles, including close derivatives of 1-(5-chloro-2-methyl-4-nitrophenyl)-1H-tetrazole, have been synthesized and analyzed using techniques like Infrared spectroscopy and X-ray Diffraction. These compounds exhibit significant thermal decomposition characteristics, which could be relevant in the context of material science and chemical engineering (Yılmaz et al., 2015).
Medicinal Chemistry Applications
The synthesis and reactivity of tetrazoles, including those structurally related to 1-(5-chloro-2-methyl-4-nitrophenyl)-1H-tetrazole, have been extensively studied for their potential in creating new medical agents. These studies focus on the functionalization of tetrazoles for various medicinal purposes (Egorova et al., 2005).
Photoluminescence Properties
Coordination polymers synthesized using derivatives of 1H-tetrazole, including those with nitrophenyl groups, have been explored for their photoluminescent properties. This indicates potential applications in materials science, particularly in the development of new luminous materials (Xu et al., 2015).
Energetic Material Research
Tetrazoles, including those similar to 1-(5-chloro-2-methyl-4-nitrophenyl)-1H-tetrazole, have been investigated for their use in high-energy materials. Their high nitrogen content and the possibility of incorporating oxygen atoms in their structure make them candidates for eco-friendly oxidizers in energetic material applications (Joo & Shreeve, 2010).
Mechanism of Action
properties
IUPAC Name |
1-(5-chloro-2-methyl-4-nitrophenyl)tetrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN5O2/c1-5-2-8(14(15)16)6(9)3-7(5)13-4-10-11-12-13/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRCATVOONKYEQC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1N2C=NN=N2)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601238555 |
Source
|
| Record name | 1-(5-Chloro-2-methyl-4-nitrophenyl)-1H-tetrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601238555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-chloro-2-methyl-4-nitrophenyl)-1H-tetrazole | |
CAS RN |
727675-31-2 |
Source
|
| Record name | 1-(5-Chloro-2-methyl-4-nitrophenyl)-1H-tetrazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=727675-31-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(5-Chloro-2-methyl-4-nitrophenyl)-1H-tetrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601238555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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